Cas no 138479-53-5 (2-1,2,4Triazol-1-yl-benzaldehyde)
2-(1,2,4-Triazol-1-yl)-benzaldehyde is a versatile heterocyclic aldehyde featuring a 1,2,4-triazole moiety attached to a benzaldehyde core. This compound is particularly valuable in organic synthesis and pharmaceutical research due to its reactive aldehyde group, which facilitates condensation and nucleophilic addition reactions. The presence of the 1,2,4-triazole ring enhances its utility as a building block for constructing biologically active molecules, including antifungal and antimicrobial agents. Its stable yet reactive structure makes it suitable for use in cross-coupling reactions and as a precursor for heterocyclic scaffolds. The compound is typically supplied in high purity, ensuring consistent performance in research and industrial applications.
138479-53-5 structure
Product Name:2-1,2,4Triazol-1-yl-benzaldehyde
CAS No:138479-53-5
MF:C9H7N3O
MW:173.171381235123
MDL:MFCD03617913
CID:64536
PubChem ID:3536446
Update Time:2025-08-04
2-1,2,4Triazol-1-yl-benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-[1,2,4]Triazol-1-yl-benzaldehyde
- 2-(1H-1,2,4-triazol-1-yl)benzaldehyde
- 2-(1H-1,2,4-Triazol-1-yl)benzenecarbaldehyde
- 2-(1,2,4-triazol-1-yl)benzaldehyde
- Benzaldehyde,2-(1H-1,2,4-triazol-1-yl)-
- PubChem19935
- triazolylbenzenecarbaldehyde
- MLS000720595
- IUOWYKORVDKYFG-UHFFFAOYSA-N
- HMS2741M07
- 2-(1,2,4-triazolyl)benzaldehyde
- SBB088760
- 2-1,2,4-triazol-1-yl-benzaldeh
- SCHEMBL192940
- AM20061205
- Z335440056
- AKOS000260108
- J-505333
- 2-1,2,4-triazol-1-yl-benzaldehyde
- 2-[1,2,4]-triazol-1-yl-benzaldehyde
- SMR000336355
- DTXSID60393425
- 2-[1,2,4]triazol-1-yl-benzaldehyde, AldrichCPR
- CHEMBL1504654
- EN300-54515
- 138479-53-5
- SY109662
- A807393
- FT-0643284
- Benzaldehyde, 2-(1H-1,2,4-triazol-1-yl)-
- 1W-0327
- MFCD03617913
- DB-001561
- 2-[1,2,4]Triazol-1-ylbenzaldehyde
- 2-1,2,4Triazol-1-yl-benzaldehyde
-
- MDL: MFCD03617913
- Inchi: 1S/C9H7N3O/c13-5-8-3-1-2-4-9(8)12-7-10-6-11-12/h1-7H
- InChI Key: IUOWYKORVDKYFG-UHFFFAOYSA-N
- SMILES: O=CC1C=CC=CC=1N1C=NC=N1
Computed Properties
- Exact Mass: 173.05900
- Monoisotopic Mass: 173.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.8
- XLogP3: 1.1
Experimental Properties
- Density: 1.25
- Melting Point: 110-113
- Boiling Point: 376.7°C at 760 mmHg
- Flash Point: 181.6 °C
- Refractive Index: 1.643
- PSA: 47.78000
- LogP: 1.07980
2-1,2,4Triazol-1-yl-benzaldehyde Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Inert atmosphere,2-8°C
2-1,2,4Triazol-1-yl-benzaldehyde Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-1,2,4Triazol-1-yl-benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T842630-1g |
2-[1,2,4]Triazol-1-yl-benzaldehyde |
138479-53-5 | 98% | 1g |
260.00 | 2021-05-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T42950-250mg |
2-[1,2,4]Triazol-1-yl-benzaldehyde |
138479-53-5 | - | 250mg |
¥198.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T42950-1g |
2-[1,2,4]Triazol-1-yl-benzaldehyde |
138479-53-5 | - | 1g |
¥468.0 | 2023-09-06 | |
| Apollo Scientific | OR14080-5g |
2-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
138479-53-5 | 5g |
£115.00 | 2024-08-03 | ||
| Apollo Scientific | OR14080-10g |
2-(1H-1,2,4-Triazol-1-yl)benzaldehyde |
138479-53-5 | 10g |
£189.00 | 2024-08-03 | ||
| Chemenu | CM249169-1g |
2-[1,2,4]Triazol-1-yl-benzaldehyde |
138479-53-5 | 95%+ | 1g |
$68 | 2023-03-07 | |
| Chemenu | CM249169-5g |
2-[1,2,4]Triazol-1-yl-benzaldehyde |
138479-53-5 | 95%+ | 5g |
$239 | 2023-03-07 | |
| Chemenu | CM249169-10g |
2-[1,2,4]Triazol-1-yl-benzaldehyde |
138479-53-5 | 95%+ | 10g |
$431 | 2023-03-07 | |
| abcr | AB236207-250 mg |
2-(1H-1,2,4-Triazol-1-yl)benzenecarbaldehyde, 95%; . |
138479-53-5 | 95% | 250mg |
€95.30 | 2023-04-27 | |
| abcr | AB236207-1 g |
2-(1H-1,2,4-Triazol-1-yl)benzenecarbaldehyde, 95%; . |
138479-53-5 | 95% | 1g |
€143.00 | 2023-04-27 |
2-1,2,4Triazol-1-yl-benzaldehyde Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
138479-53-5 (2-1,2,4Triazol-1-yl-benzaldehyde) Related Products
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- 868755-54-8(3-(1,2,4-Triazol-1-yl)benzaldehyde)
- 1203898-11-6(2-(1H-1,2,4-Triazol-1-yl)benzoic acidhydrochloride)
- 1250098-86-2(5-Methyl-2-(1H-1,2,4-triazol-1-yl)benzoic acid)
- 29466-14-6(1H-1,2,4-Triazole,(methylphenyl)- (9CI))
- 169045-02-7(Benzoic acid,2-amino-5-(1H-1,2,4-triazol-1-yl)-)
- 856452-76-1(BENZENAMINE, 3-METHYL-4-(1H-1,2,4-TRIAZOL-1-YL)-)
- 102791-90-2(Benzenamine, 2-methyl-4-(1H-1,2,4-triazol-1-yl)-)
- 138479-64-8(Methanone, phenyl[2-(1H-1,2,4-triazol-1-yl)phenyl]-)
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